
1-Methoxy-1-propene: A Technical Guide to
Toxicity and Hazard Information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Methoxy-1-propene

Cat. No.: B1630363 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicity and hazard

information for 1-methoxy-1-propene. The information is compiled from various sources to

support risk assessment and safe handling practices in a research and development setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-methoxy-1-propene is presented

in the table below. These properties are essential for understanding the potential exposure

routes and the substance's behavior in various experimental conditions.
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Property Value Source

Molecular Formula C4H8O PubChem[1]

Molecular Weight 72.11 g/mol PubChem[1]

CAS Number 4188-68-5 ChemNet[2]

Boiling Point 36.4°C at 760 mmHg ChemNet[2]

Density 0.762 g/cm3 ChemNet[2]

Vapor Pressure 504 mmHg at 25°C ChemNet[2]

Flash Point -29 °C / -20.2 °F Thermo Fisher Scientific[3]

Autoignition Temperature 180 °C / 356 °F Thermo Fisher Scientific[3]

Water Solubility Negligible Thermo Fisher Scientific[3]

Appearance Colorless liquid Thermo Fisher Scientific[3]

Hazard Identification and Classification
1-Methoxy-1-propene is classified as a hazardous substance. The following table summarizes

its classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS). This information is aggregated from notifications to the European Chemicals

Agency (ECHA).[1][4]
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Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects

Signal Word: Danger[1]

Hazard Pictograms:

Flame

Exclamation Mark

Toxicological Data Summary
Comprehensive toxicological data for 1-methoxy-1-propene is not readily available in the

public domain. The following tables are structured to present key toxicological endpoints. For 1-
methoxy-1-propene, these fields are marked as "No data available" to reflect the current

status of publicly accessible information. Researchers are strongly advised to consult the full

ECHA registration dossier for this substance for any proprietary or more detailed study

summaries.

Acute Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://echa.europa.eu/bg/substance-information/-/substanceinfo/100.224.826
https://www.benchchem.com/product/b1630363?utm_src=pdf-body
https://www.benchchem.com/product/b1630363?utm_src=pdf-body
https://www.benchchem.com/product/b1630363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Species Route Value Source

LD50 No data available Oral No data available

LD50 No data available Dermal No data available

LC50 No data available Inhalation No data available

Note: Acute toxicity values are available for related compounds, but not for 1-methoxy-1-
propene itself. For example, the oral LD50 for the isomer 2-methoxypropene in rats is reported

as 1.87 g/kg. However, this value should not be directly extrapolated to 1-methoxy-1-propene.

Irritation and Sensitization
Endpoint Species Result Source

Skin Irritation No data available
Causes skin irritation

(GHS Classification)
ECHA[1][4]

Eye Irritation No data available

Causes serious eye

irritation (GHS

Classification)

ECHA[1][4]

Skin Sensitization No data available No data available

Repeated Dose Toxicity
Endpoint Species Route Duration

NOAEL/L
OAEL

Effects
Observed

Source

No data

available

No data

available

No data

available

No data

available

No data

available

No data

available

Genotoxicity
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Assay Test System Result Source

Ames Test No data available No data available

In vitro Chromosome

Aberration
No data available No data available

In vivo Micronucleus

Test
No data available No data available

Carcinogenicity
Species Route Duration Result Source

No data available No data available No data available No data available

Reproductive and Developmental Toxicity
Endpoint Species Route Result Source

Fertility No data available No data available No data available

Developmental

Toxicity
No data available No data available No data available

Experimental Protocols
While specific experimental reports for 1-methoxy-1-propene are not publicly available, the

following sections describe the principles of standard methodologies, based on OECD Test

Guidelines, that would be employed to assess the toxicological endpoints for a chemical of this

nature.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)
This method is designed to determine the acute oral toxicity of a substance.

Principle: The test involves administering the substance in a stepwise procedure using a set

of fixed doses (5, 50, 300, and 2000 mg/kg body weight). The initial dose is selected based

on a preliminary sighting study.
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Animals: Typically, a small number of female rats are used for each dose level.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered orally by gavage.

Animals are observed for signs of toxicity and mortality for up to 14 days.

Observations include changes in skin, fur, eyes, mucous membranes, respiratory,

circulatory, autonomic and central nervous systems, and somatomotor activity and

behavior pattern.

Endpoint: The test allows for the classification of the substance into a GHS acute toxicity

category based on the observed toxicity at the fixed dose levels.

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of an

animal, typically an albino rabbit.

Procedure:

The fur is removed from a small area on the back of the animal.

A dose of 0.5 mL (for liquids) of the test substance is applied to the prepared skin and

covered with a gauze patch.

The exposure period is typically 4 hours.

After exposure, the patch is removed, and the skin is observed for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) for up to 14 days.

Endpoint: The severity of the skin reactions is scored, and the substance is classified based

on the mean scores for erythema and edema.
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Acute Eye Irritation/Corrosion (OECD 405)
This method evaluates the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an animal, usually an albino rabbit. The other eye serves as a control.

Procedure:

A small volume (typically 0.1 mL for liquids) of the test substance is instilled into the lower

eyelid.

The eye is observed for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72

hours after application.

Endpoint: The severity of ocular lesions is scored, and the substance is classified based on

the nature and reversibility of the observed effects.

Hazard Identification Workflow
The following diagram illustrates the logical workflow for identifying and classifying the hazards

of a chemical substance like 1-methoxy-1-propene, starting from its physicochemical

properties to its toxicological evaluation.
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Caption: Logical workflow for chemical hazard identification.

Conclusion
1-Methoxy-1-propene is a highly flammable liquid that is classified as a skin and eye irritant,

and may cause respiratory irritation. There is a notable lack of publicly available, detailed

toxicological studies for this specific compound. Therefore, a cautious approach should be

taken when handling this chemical. Researchers and drug development professionals should

adhere to the safety precautions outlined in the Safety Data Sheet (SDS) and consider the

GHS classifications when designing experimental protocols. For definitive toxicological

information, it is imperative to consult the full registration dossier available from ECHA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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